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Introduction

SR-1114 is a potent and selective degrader of the YEATS domain-containing proteins ENL
(Eleven-Nineteen Leukemia) and AF9 (ALL1-fused gene from chromosome 9). These proteins
are critical components of the super elongation complex (SEC) and are implicated in the
transcriptional regulation of oncogenes, particularly in acute leukemias with MLL
rearrangements. SR-1114 operates through a proteolysis-targeting chimera (PROTAC)
mechanism, recruiting the E3 ubiquitin ligase substrate adapter Cereblon (CRBN) to induce the
ubiquitination and subsequent proteasomal degradation of ENL and AF9.[1] This targeted
protein degradation leads to the suppression of key oncogenic gene expression, offering a
promising therapeutic strategy for ENL/AF9-dependent cancers.[1]

These application notes provide a comprehensive guide for the utilization of SR-1114 in
preclinical in vivo research, drawing upon available data for SR-1114 and analogous ENL
degraders.

Mechanism of Action
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SR-1114 is a heterobifunctional molecule composed of a ligand that binds to the ENL/AF9
YEATS domain, a linker, and a ligand that recruits the CRBN E3 ubiquitin ligase.[1] This ternary
complex formation facilitates the transfer of ubiquitin from the E3 ligase to ENL or AF9, marking
them for degradation by the proteasome. The degradation of these scaffold proteins disrupts
the function of the SEC, leading to the downregulation of target genes such as HOXA10, MYC,
MYB, and FLT3.[1] This ultimately results in the inhibition of cancer cell proliferation and the
induction of differentiation.[1]
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Caption: Mechanism of action of SR-1114 |leading to ENL/AF9 degradation and downstream
anti-leukemic effects.

Data Presentation

In Vitro Activity of SR-1114

Time to Max
Cell Line Cancer Type DC50 (nM) Degradation Reference
(at 10 pM)
MLL-rearranged
MV4;11 Acute Myeloid 150 4 hours [1]
Leukemia
MLL-rearranged
MOLM-13 Acute Myeloid 311 Not Specified
Leukemia
Acute Myeloid N
OCI/AML-2 ) 1650 Not Specified
Leukemia
DC50: Half-maximal degradation concentration.
Component Percentage
DMSO 10%
PEG300 40%
Tween-80 5%
Saline 45%

This formulation yields a clear solution at 2.5 mg/mL. It is recommended to prepare the working
solution fresh on the day of use.

Experimental Protocols
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While specific in vivo efficacy studies for SR-1114 have not been detailed in the provided
search results, protocols for similar ENL degraders in acute leukemia xenograft models can be
adapted. The following is a generalized protocol for a murine xenograft study.

Murine Xenograft Model for Acute Leukemia

1. Cell Culture and Implantation:
o Culture human acute leukemia cells (e.g., MV4;11) under standard conditions.

e On the day of implantation, harvest cells and resuspend in a sterile, serum-free medium or a
mixture of medium and Matrigel.

e Subcutaneously or intravenously inject the cell suspension into immunocompromised mice
(e.g., NOD/SCID gamma or NSG mice). For subcutaneous models, inject into the flank. For
intravenous models, inject into the tail vein to establish a disseminated disease model.

2. Tumor Growth Monitoring and Randomization:

e For subcutaneous models, monitor tumor growth by caliper measurements at regular
intervals. Calculate tumor volume using the formula: (Length x Width?) / 2.

e Once tumors reach a predetermined size (e.g., 100-200 mm3), randomize the mice into
treatment and vehicle control groups.

» For disseminated disease models, monitor for signs of disease progression (e.g., weight
loss, hind limb paralysis) and confirm engraftment through methods like bioluminescence
imaging (if using luciferase-tagged cells) or flow cytometry of peripheral blood.

3. Dosing and Administration:

e Preparation of Dosing Solution: Prepare the SR-1114 formulation as described in the table
above.

o Dosage: Based on studies with other PROTAC degraders, a starting dose range of 25-50
mg/kg can be considered. Dose optimization studies are recommended.

o Administration: Administer SR-1114 via intraperitoneal (i.p.) injection.
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Dosing Schedule: A daily or every-other-day dosing schedule is a reasonable starting point.
The frequency should be optimized based on pharmacokinetic and pharmacodynamic
studies.

. Efficacy and Toxicity Assessment:

Tumor Growth: For subcutaneous models, continue to measure tumor volume throughout the
study.

Survival: Monitor the overall survival of the mice in each group.
Body Weight: Record the body weight of the mice regularly as an indicator of toxicity.

Pharmacodynamics: At the end of the study, or at specified time points, tumors and tissues
can be harvested to assess the levels of ENL/AF9 protein by Western blot or
immunohistochemistry to confirm target degradation.

Gene Expression Analysis: Analyze the expression of target genes (e.g., MYC, HOXA10) in
tumor tissue via gRT-PCR or RNA-sequencing.
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Caption: Experimental workflow for a murine xenograft study to evaluate the in vivo efficacy of
SR-1114.

Concluding Remarks

SR-1114 represents a promising therapeutic agent for acute leukemias driven by ENL/AF9.
The provided protocols and data, based on available information for SR-1114 and similar
compounds, offer a solid foundation for researchers to design and execute robust in vivo
studies. It is crucial to perform initial dose-finding and toxicity studies to establish an optimal
and well-tolerated dosing regimen for SR-1114 in the chosen animal model. Pharmacokinetic
and pharmacodynamic assessments will be vital to correlate drug exposure with target
engagement and anti-tumor efficacy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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